Cas no 2680554-00-9 (2-(3-methoxycyclohexyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid)

• Product Name: 2-(3-methoxycyclohexyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid
• CAS No: 2680554-00-9
• MF: C₁₃H₂₁NO₅
• MW: 271.309544324875
• CID: 5630272
• PubChem ID: 165908782
• Update Time: 2025-10-23

2-(3-methoxycyclohexyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28283526
• 2-(3-methoxycyclohexyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid
• 2680554-00-9
• 2-(3-methoxycyclohexyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid

• Inchi： 1S/C13H21NO5/c1-3-7-19-13(17)14-11(12(15)16)9-5-4-6-10(8-9)18-2/h3,9-11H,1,4-8H2,2H3,(H,14,17)(H,15,16)
• InChI Key： IRLLAQXAOFJSEN-UHFFFAOYSA-N
• SMILES： O(C)C1CCCC(C(C(=O)O)NC(=O)OCC=C)C1

Computed Properties

• Exact Mass: 271.14197277g/mol
• Monoisotopic Mass: 271.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-(3-methoxycyclohexyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid

Comprehensive Overview of 2-(3-methoxycyclohexyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid (CAS No. 2680554-00-9)

The compound 2-(3-methoxycyclohexyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid (CAS No. 2680554-00-9) is a sophisticated organic molecule that has garnered significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound features a unique structural framework, combining a methoxycyclohexyl moiety with a prop-2-en-1-yloxy carbonylamino group, which contributes to its potential applications in drug development and biochemical studies. Researchers are particularly intrigued by its possible role as a building block for novel therapeutics, especially in the context of targeted drug delivery and enzyme inhibition.

In recent years, the demand for custom synthetic intermediates like 2-(3-methoxycyclohexyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid has surged, driven by advancements in precision medicine and bioconjugation techniques. This compound's allyloxycarbonyl (Alloc) protecting group is a notable feature, as it is widely used in peptide synthesis and prodrug design. The methoxycyclohexyl segment further enhances its lipophilicity, making it a candidate for improving the bioavailability of hydrophobic active pharmaceutical ingredients (APIs).

From an industrial perspective, CAS No. 2680554-00-9 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring eco-friendly methodologies to produce such compounds, including catalytic asymmetric synthesis and microwave-assisted reactions. These approaches align with the global push toward reducing hazardous waste and energy consumption in chemical manufacturing.

The versatility of 2-(3-methoxycyclohexyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid extends to its potential applications in biomaterial engineering. Its reactive functional groups allow for covalent attachment to polymers or nanoparticles, enabling the development of smart drug carriers and responsive hydrogels. These innovations are particularly relevant to current trends in personalized healthcare, where tailored therapeutic solutions are in high demand.

Analytical characterization of this compound typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure the structural integrity and purity of the material, which is critical for its use in high-throughput screening and lead optimization campaigns. The compound's logP value and solubility profile are also key parameters evaluated during preclinical studies.

In the realm of academic research, 2-(3-methoxycyclohexyl)-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid serves as a valuable tool for investigating structure-activity relationships (SAR). Its modular design allows for systematic modifications, enabling scientists to probe the effects of stereochemistry and substituents on biological activity. This aligns with the broader scientific community's focus on rational drug design and computational chemistry.

As the pharmaceutical industry continues to explore new chemical entities (NCEs), compounds like CAS No. 2680554-00-9 are likely to play a pivotal role in addressing unmet medical needs. Its compatibility with click chemistry and bioorthogonal reactions further expands its utility in chemical biology and diagnostic probe development. Future research may uncover additional applications in neurodegenerative disease therapeutics or anti-inflammatory agents, given its structural resemblance to known bioactive scaffolds.